3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-bromo-N-[[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C23H18BrN3O2S/c1-2-14-6-11-20-19(12-14)26-22(29-20)15-7-9-18(10-8-15)25-23(30)27-21(28)16-4-3-5-17(24)13-16/h3-13H,2H2,1H3,(H2,25,27,28,30)
• InChI Key: HXFDHMZPFJPDIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C23H18BrN3O2S
• Molecular Weight: 480.4 g/mol

Description

3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed to work by binding to the active site of protein kinases and inhibiting their activity.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide can inhibit the activity of protein kinase C, which is involved in various cellular processes including cell growth and differentiation. It has also been shown to have potential as a fluorescent probe for detecting protein kinase activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its potential as a fluorescent probe for detecting protein kinase activity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide. One area of interest is further studying its potential as a fluorescent probe for detecting protein kinase activity. Another area of interest is further understanding its mechanism of action and potential applications as an inhibitor of protein kinases. Additionally, research can be conducted to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide involves the reaction of 5-ethyl-2-aminobenzoxazole with 4-bromo-2-nitrobenzoic acid in the presence of a reducing agent such as tin(II) chloride. The resulting intermediate is then reacted with thiophosgene to yield the final product.

Scientific Research Applications

3-bromo-N-({[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide has been studied for its potential applications in scientific research. One area of interest is its potential as a fluorescent probe for detecting protein kinase activity. It has also been studied for its potential as an inhibitor of protein kinase C, which is involved in various cellular processes including cell growth and differentiation.